Cas no 620175-57-7 (3-bromo-5,6,7,9-tetrahydropyrido[2,3-b]azepin-8-one)

3-bromo-5,6,7,9-tetrahydropyrido[2,3-b]azepin-8-one structure

620175-57-7 structure

Product Name:3-bromo-5,6,7,9-tetrahydropyrido[2,3-b]azepin-8-one

CAS No:620175-57-7

MF:C₉H₉BrN₂O

MW:241.084561109543

MDL:MFCD22571457

CID:4072160

PubChem ID:22139024

Update Time:2025-04-22

3-bromo-5,6,7,9-tetrahydropyrido[2,3-b]azepin-8-one Chemical and Physical Properties

Names and Identifiers

- 8H-Pyrido[2,3-b]azepin-8-one, 3-bromo-1,5,6,7-tetrahydro-
- 3-bromo-6,7-dihydro-5H-pyrido[2,3-b]azepin-8(9H)-one
- 3-Bromo-5,6,7,9-tetrahydro-pyrido[2,3-b]azepin-8-one
- 3-bromo-5,6,7,9-tetrahydropyrido[2,3-b]azepin-8-one
- CS-0454266
- 3-bromo-5H,6H,7H,9H-pyrido[2,3-b]azepin-8-one
- 620175-57-7
- 3-Bromo-5,6,7,9-tetrahydro-8H-pyrido[2,3-b]azepin-8-one
- SB37959
- SCHEMBL1092914
- YGVGFEMTDHLYIK-UHFFFAOYSA-N
- MDL： MFCD22571457
- Inchi： 1S/C9H9BrN2O/c10-7-4-6-2-1-3-8(13)12-9(6)11-5-7/h4-5H,1-3H2,(H,11,12,13)
- InChI Key： YGVGFEMTDHLYIK-UHFFFAOYSA-N
- SMILES： N1C(=O)CCCC2=CC(Br)=CN=C12

Computed Properties

Exact Mass: 239.98983Da
Monoisotopic Mass: 239.98983Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 210
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 42Å²

3-bromo-5,6,7,9-tetrahydropyrido[2,3-b]azepin-8-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	69R1262-1g	3-Bromo-5,6,7,9-tetrahydro-pyrido[2,3-b]azepin-8-one	620175-57-7	97%	1g	¥16438.61	2025-01-21
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	69R1262-5g	3-Bromo-5,6,7,9-tetrahydro-pyrido[2,3-b]azepin-8-one	620175-57-7	97%	5g	¥60158.31	2025-01-21
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	69R1262-500mg	3-Bromo-5,6,7,9-tetrahydro-pyrido[2,3-b]azepin-8-one	620175-57-7	97%	500mg	¥0.0	2025-01-21
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	69R1262-100mg	3-Bromo-5,6,7,9-tetrahydro-pyrido[2,3-b]azepin-8-one	620175-57-7	97%	100mg	¥0.0	2025-01-21
eNovation Chemicals LLC	Y1293180-1g	3-Bromo-5,6,7,9-tetrahydro-pyrido[2,3-b]azepin-8-one	620175-57-7	95%	1g	$2105	2025-02-28
eNovation Chemicals LLC	Y1293180-5g	3-Bromo-5,6,7,9-tetrahydro-pyrido[2,3-b]azepin-8-one	620175-57-7	95%	5g	$7705	2025-02-28
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBGL038-100MG	3-bromo-5,6,7,9-tetrahydropyrido[2,3-b]azepin-8-one	620175-57-7	95%	100MG	￥ 1,617.00	2023-04-03
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBGL038-250MG	3-bromo-5,6,7,9-tetrahydropyrido[2,3-b]azepin-8-one	620175-57-7	95%	250MG	￥ 2,587.00	2023-04-03
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBGL038-500MG	3-bromo-5,6,7,9-tetrahydropyrido[2,3-b]azepin-8-one	620175-57-7	95%	500MG	￥ 4,316.00	2023-04-03
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBGL038-1G	3-bromo-5,6,7,9-tetrahydropyrido[2,3-b]azepin-8-one	620175-57-7	95%	1g	￥ 6,468.00	2023-04-03